Cas no 21938-18-1 (3-chloro-1,1-diisopropoxypropane)

• Product Name: 3-chloro-1,1-diisopropoxypropane
• CAS No: 21938-18-1
• MF: C₉H₁₉ClO₂
• MW: 194.698962450027
• CID: 2113556
• Update Time: 2023-11-19

3-chloro-1,1-diisopropoxypropane Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1,1-diisopropoxypropane
• CID 129415710
• Propane, 3-chloro-1,1-bis(1-methylethoxy)-

• Inchi： 1S/C9H19ClO2/c1-7(2)11-9(5-6-10)12-8(3)4/h7-9H,5-6H2,1-4H3
• InChI Key： ZDDVPYDIFXGODL-UHFFFAOYSA-N
• SMILES： ClCCC(OC(C)C)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 94.7
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 0.962±0.06 g/cm3(Predicted)
• Melting Point: 135 °C
• Boiling Point: 213.3±20.0 °C(Predicted)